Cas no 2034345-26-9 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 2034345-26-9
• MF: C₁₉H₂₄N₄O₂S
• MW: 372.484462738037
• CID: 6288195
• PubChem ID: 121019335
• Update Time: 2025-05-21

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide
• AKOS026702459
• F6519-4539
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]ethanediamide
• N1-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-N2-(2-(cyclohex-1-en-1-yl)ethyl)oxalamide
• 2034345-26-9
• N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)oxamide

• Inchi： 1S/C19H24N4O2S/c24-18(20-11-9-15-6-2-1-3-7-15)19(25)21-14-16(17-8-4-13-26-17)23-12-5-10-22-23/h4-6,8,10,12-13,16H,1-3,7,9,11,14H2,(H,20,24)(H,21,25)
• InChI Key： VQMXRSHVKHXVCP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C(NCCC1=CCCCC1)=O)=O)N1C=CC=N1

Computed Properties

• Exact Mass: 372.16199719g/mol
• Monoisotopic Mass: 372.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide

Introduction to N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 2034345-26-9)

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide, identified by its CAS number 2034345-26-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential biological activities and its utility as a building block in the synthesis of novel therapeutic agents.

The compound's structure is characterized by the presence of multiple functional groups, including an amide linkage, cyclohexene, pyrazole, and thiophene moieties. These components contribute to its unique chemical properties and make it a valuable candidate for further investigation in medicinal chemistry. The amide group, in particular, is known to play a crucial role in the design of bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets.

In recent years, there has been growing interest in the development of molecules that incorporate both cyclohexene and pyrazole rings. These structural motifs have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a thiophene ring further enhances the compound's potential by introducing additional electronic and steric effects that can influence its interactions with biological targets.

One of the most compelling aspects of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows for the facile introduction of additional functional groups through various synthetic transformations. This flexibility makes it an attractive candidate for structure-based drug design, where the precise arrangement of atoms can be optimized to maximize binding affinity and selectivity.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new drugs. Pyrazole and thiophene derivatives, in particular, have been extensively studied for their pharmacological properties. The combination of these heterocycles with cyclohexene in N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide creates a unique chemical entity with potential therapeutic applications. This compound may serve as a lead molecule for further optimization towards specific biological targets.

The synthesis of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, can facilitate the construction of the complex framework. These methods are essential for achieving the desired molecular architecture while maintaining functional group integrity.

In addition to its synthetic challenges, N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1H-pyrazol... Strong >)-2-(thiophen... Strong >)ethylethanediamide presents opportunities for computational studies. Molecular modeling techniques can be employed to explore its interactions with potential biological targets at the atomic level. This approach can provide valuable insights into its mechanism of action and guide the design of more potent derivatives.

The pharmacological evaluation of N'-2-(cyclohex... Strong >)-ethyl-N... Strong >)-amidine has been initiated in several laboratories. Preliminary results suggest that it exhibits promising activity against various disease-related targets. These findings underscore the importance of exploring novel molecular structures in the search for effective therapeutics. Further studies are warranted to fully elucidate its biological profile and therapeutic potential.

In conclusion, N'-2-(cyclohex... Strong >)-ethyl-N... Strong >)-amidine (CAS No. 2034345... Strong >269) is a compound with significant promise in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and design of new drugs.